Cas no 607-71-6 (4-Methylcoumarin)

4-Methylcoumarin Properties

Names and Identifiers

• 4-Methyl-2H-chromen-2-one
• 4-methyl-2h-1-benzopyran-2-on
• 4-methyl-2h-1-benzopyran-2-one
• 4-Methyl-2-oxo-2H-benzopyran
• 4-Methylbenzopyrone
• 4-Methyl-chromen-2-one
• 4-methyl-coumari
• 4-METHYLCUMARIN
• 4-Methylcoumarin
• 4-methylchromen-2-one
• 2H-1-Benzopyran-2-one,4-methyl
• 4-methyl-2H-2-chromenone
• 4-methyl-coumarin
• COUMARIN,4-METHYL
• EINECS 210-141-1
• COUMARIN, 4-METHYL-
• 2H-1-Benzopyran-2-one, 4-methyl-
• 4-METHYLUMBELLIFERYL
• 2YZ8R79U9H
• 2H-1-Benzopyran-2-one, 4-methyl- (9CI)
• PSGQCCSGKGJLRL-UHFFFAOYSA-N
• NSC20100
• WLN: T66 BOVJ E1
• 4-methyl-1-benzopyran-2-one
• 4-Methyl-2H-chromen-2-one #
• HMS1693
• 607-71-6
• PD004533
• UNII-2YZ8R79U9H
• HMS1693J19
• BRN 0121648
• NS00014399
• AS-17408
• CHEMBL12279
• A832878
• FT-0602250
• Q27097965
• BCP28723
• 1ST164094
• M3041
• METHYLCOUMARIN, 4-
• DTXSID00209516
• SCHEMBL66891
• AKOS000277307
• NSC 20100
• NSC-20100
• DB08785
• MFCD00185474
• 5-17-10-00166 (Beilstein Handbook Reference)
• 4-Methyl-2H-1-benzopyran-2-one
• 4-Methylcumarin
• DTXCID50132007
• 2H-1-Benzopyran-2-one, 4-methyl-(9CI)
• +Expand

• MDL： MFCD00185474
• InChIKey： PSGQCCSGKGJLRL-UHFFFAOYSA-N
• Inchi： 1S/C10H8O2/c1-7-6-10(11)12-9-5-3-2-4-8(7)9/h2-6H,1H3
• SMILES： O1C(C([H])=C(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 0121648

Computed Properties

• Exact Mass: 160.05200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 160.05243
• Heavy Atom Count: 12
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.10140
• PSA: 30.21000
• Refractive Index: 1.4108 (estimate)
• Boiling Point: 180°C/15mmHg(lit.)
• Melting Point: 79.0 to 83.0 deg-C
• Flash Point: 120.6 °C
• Color/Form: White needle crystal
• λmax: 270(EtOH)(lit.)
• Density: 1.0538 (rough estimate)

4-Methylcoumarin Security Information

• Symbol: GHS07
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning

4-Methylcoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%